Cas no 17071-24-8 (1-(3-Amino-4-methylphenyl)ethanone)

1-(3-Amino-4-methylphenyl)ethanone Properties

Names and Identifiers

• 1-(3-Amino-4-methylphenyl)ethanone
• Ethanone, 1-(3-amino-4-methylphenyl)-(9CI)
• Ethanone,1-(3-amino-4-methylphenyl)-
• 1-(3-Amino-4-methyl-phenyl)-aethanon
• 1-(3-amino-4-methyl-phenyl)ethanone
• 1-(3-amino-4-methyl-phenyl)-ethanone
• 1-(3-amino-4-methylphenyl)ethanone(SALTDATA: FREE)
• 2-Methyl-5-acetyl-aminobenzol
• 3-Amino-4-methylacetophenone
• AC1L7X8W
• Ambcb4033239
• ANW-68191
• BBL008735
• CTK8C2315
• NSC380875
• SureCN571550
• 1-(3-amino-4-methylphenyl)ethan-1-one
• Ethanone, 1-(3-amino-4-methylphenyl)-
• 3'-Amino-4'-methylacetophenone
• MCQYTLIHRDCHHT-UHFFFAOYSA-N
• 8759AA
• STL122905
• SY024093
• AB018663
• 3 inverted exclamation mark -Amino-4 inverted exclamation mark -methylacetophenone
• CS-0153568
• Ethanone, 1-(3-amino-4-methylphenyl)- (9CI)
• 17071-24-8
• AKOS000283196
• C73283
• NSC-380875
• Z1198175137
• SCHEMBL571550
• FT-0741816
• BB 0243036
• EN300-794645
• MFCD07787585
• DS-16009
• DTXSID60321763
• 1-(3-Amino-4-methylphenyl)ethanone, AldrichCPR
• AC-27138
• 1-(3-amino-4-methylphenyl)ethanone
• DA-17138
• 1-(3-Amino-4-methyl-phenyl)-ethanone
• +Expand

• MDL： MFCD07787585
• InChIKey： MCQYTLIHRDCHHT-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5H,10H2,1-2H3
• SMILES： O=C(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 149.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.084063974g/mol
• Heavy Atom Count: 11
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 2.36100
• PSA: 43.09
• Boiling Point: 306.4℃/760mmHg